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Compound of Interest

Compound Name:
2-Chloro-5-

nitrobenzenesulfonamide

Cat. No.: B017357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Nomenclature
2-Chloro-5-nitrobenzenesulfonamide is a sulfonamide compound that serves as a valuable

building block in organic synthesis.

IUPAC Name: 2-chloro-5-nitrobenzenesulfonamide[1]

CAS Number: 96-72-0[1][2]

Molecular Formula: C₆H₅ClN₂O₄S[1][2]

Molecular Weight: 236.63 g/mol [1][2]

Structural Representation
The molecular structure consists of a benzene ring substituted with a chlorine atom, a nitro

group, and a sulfonamide group.

SMILES: C1=CC(=C(C=C1[O-])S(=O)(=O)N)Cl[1]

InChI: InChI=1S/C6H5ClN2O4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,(H2,8,12,13)[1]
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Synonyms
This compound is known by several other names in the literature and commercial listings,

which can be critical for comprehensive database searches.[1]

2-chloro-5-nitrobenzene-1-sulfonamide[1][3][4]

Benzenesulfonamide, 2-chloro-5-nitro-[1][3][4]

NSC 105711[1][2][5]

5-nitro-2-chlorobenzenesulfonamide[1]

Physicochemical Properties
Understanding the physical and chemical properties of 2-Chloro-5-nitrobenzenesulfonamide
is fundamental for its application in experimental design.

Property Value Source

Melting Point 184-185 °C [5]

Boiling Point 435.2°C at 760 mmHg [5]

Density 1.7 g/cm³ [5]

Flash Point 217.0 °C [5]

Refractive Index 1.622 [5]

Appearance Light yellow crystalline solid [6]

Synthesis and Mechanism
The synthesis of 2-Chloro-5-nitrobenzenesulfonamide typically involves the sulfonation and

subsequent chlorination or amidation of a substituted benzene precursor. A common pathway

starts with p-nitrochlorobenzene.

Synthetic Pathway Overview
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The industrial synthesis often involves the chlorosulfonation of p-nitrochlorobenzene. However,

a laboratory-scale synthesis can be conceptualized as a multi-step process. A related

precursor, 2-chloro-5-nitrobenzenesulfonic acid, is synthesized by treating p-

nitrochlorobenzene with oleum.[7] This acid can then be converted to the corresponding

sulfonyl chloride, which is a key intermediate.

The conversion of 2-chloro-5-nitrobenzenesulfonic acid to 2-chloro-5-nitrobenzenesulfonyl

chloride can be achieved using chlorosulfonic acid or thionyl chloride in oleum.[8] A greener

alternative involves using bis(trichloromethyl)carbonate (BTC) in the presence of an organic

base.[9] The resulting sulfonyl chloride can then be readily converted to the desired

sulfonamide by reaction with ammonia.

p-Nitrochlorobenzene 2-Chloro-5-nitrobenzenesulfonic acid

 Oleum (H₂SO₄/SO₃) 
 100-110°C 2-Chloro-5-nitrobenzenesulfonyl chloride

 Chlorosulfonic acid 
 or Thionyl chloride 2-Chloro-5-nitrobenzenesulfonamide Ammonia (NH₃) 

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Chloro-5-nitrobenzenesulfonamide.

Detailed Experimental Protocol (Conceptual)
Step 1: Synthesis of 2-Chloro-5-nitrobenzenesulfonyl chloride from 2-Chloro-5-

nitrobenzenesulfonic acid

To a solution of 2-chloro-5-nitrobenzenesulfonic acid in an appropriate solvent, add a

chlorinating agent such as thionyl chloride or oxalyl chloride, often with a catalytic amount of

dimethylformamide (DMF).

The reaction mixture is typically stirred at room temperature or gently heated to facilitate the

conversion.

Progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the excess chlorinating agent and solvent are removed under reduced

pressure to yield the crude 2-chloro-5-nitrobenzenesulfonyl chloride.
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Step 2: Synthesis of 2-Chloro-5-nitrobenzenesulfonamide

The crude 2-chloro-5-nitrobenzenesulfonyl chloride is dissolved in an inert solvent like

tetrahydrofuran (THF) or dichloromethane.

The solution is cooled in an ice bath, and an excess of aqueous ammonia or a solution of

ammonia in an organic solvent is added dropwise.

The reaction is stirred for a specified period, allowing for the complete formation of the

sulfonamide.

The product is then isolated by filtration or extraction, followed by purification, typically

through recrystallization, to obtain pure 2-Chloro-5-nitrobenzenesulfonamide.

Applications in Research and Drug Development
Sulfonamides are a well-established class of compounds with a broad spectrum of biological

activities, including antimicrobial, antiviral, and anticancer properties.[10] 2-Chloro-5-
nitrobenzenesulfonamide, as a substituted sulfonamide, serves as a versatile intermediate in

the synthesis of more complex molecules with potential therapeutic applications.

The presence of the chloro and nitro groups on the benzene ring provides reactive sites for

further chemical modifications, allowing for the generation of diverse libraries of compounds for

drug discovery screening. For instance, the nitro group can be reduced to an amine, which can

then be further functionalized. The chlorine atom can be displaced via nucleophilic aromatic

substitution reactions. These transformations enable the synthesis of a wide range of

derivatives.

Derivatives of the closely related 2-chloro-5-nitrobenzoic acid have shown potential as next-

generation antibacterial agents, highlighting the potential of this structural motif in addressing

antibiotic resistance.[11][12]

Analytical and Characterization Protocols
High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of 2-Chloro-5-nitrobenzenesulfonamide.
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Column: A reversed-phase C18 column is typically suitable.

Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and

acetonitrile or methanol.

Detection: UV detection at a wavelength where the compound exhibits strong absorbance,

typically around 254 nm.

Sample Preparation: A dilute solution of the compound in the mobile phase or a compatible

solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide information on the aromatic protons. The

chemical shifts and coupling patterns will be characteristic of the substitution pattern on the

benzene ring.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the carbon atoms

in the molecule, confirming the carbon framework.

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are

common solvents.

Mass Spectrometry (MS)
Technique: Electrospray ionization (ESI) is a common method for analyzing such

compounds.

Expected Ion: In positive ion mode, the protonated molecule [M+H]⁺ would be expected. In

negative ion mode, the deprotonated molecule [M-H]⁻ would be observed. The isotopic

pattern due to the presence of chlorine (³⁵Cl and ³⁷Cl) would also be a key identifying

feature.

Safety and Handling
2-Chloro-5-nitrobenzenesulfonamide is classified as a hazardous substance and requires

careful handling.
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Hazard Statements: May cause an allergic skin reaction (H317).[1][5]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray (P261).[5]

Wear protective gloves/protective clothing/eye protection/face protection (P280).[5]

IF ON SKIN: Wash with plenty of water (P302+P352).[5]

If skin irritation or rash occurs: Get medical help (P333+P317).[5]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a NIOSH-approved respirator when handling the solid

material to avoid dust inhalation.[6]

Hand Protection: Wear appropriate chemical-resistant gloves.[13]

Eye Protection: Use chemical safety goggles.[13]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local regulations.[5]
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Personal Protective Equipment (PPE) Handling Procedures

Emergency Response

Protective Gloves Safety Goggles Respirator Lab Coat Good Ventilation Avoid Skin/Eye Contact

Skin Contact: Wash with water

In case of exposure

Eye Contact: Rinse with water

In case of exposure

Inhalation: Move to fresh air

In case of exposure

Avoid Inhalation

In case of exposure In case of exposure In case of exposure

Seek Medical Attention

Safe Handling of
2-Chloro-5-nitrobenzenesulfonamide

Wear Wear Wear Wear Ensure Ensure Ensure

Click to download full resolution via product page

Caption: Safety protocol for handling 2-Chloro-5-nitrobenzenesulfonamide.

Conclusion
2-Chloro-5-nitrobenzenesulfonamide is a compound of significant interest to the chemical

and pharmaceutical industries. Its well-defined structure and reactive functional groups make it

an ideal starting material for the synthesis of a wide array of novel molecules. A thorough

understanding of its properties, synthesis, and handling is crucial for its effective and safe

utilization in research and development. This guide provides a foundational framework for

professionals working with this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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